Cas no 1934452-72-8 (1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde)

1-(But-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde is a versatile aldehyde compound featuring a cyclohexane core substituted with a methyl group and a but-3-yn-1-yl side chain. The presence of both an aldehyde functional group and an alkyne moiety makes it a valuable intermediate in organic synthesis, particularly for applications requiring further functionalization or cyclization reactions. Its structural features enable participation in click chemistry, aldol condensations, and other carbon-carbon bond-forming processes. The compound's stability and well-defined reactivity profile contribute to its utility in pharmaceutical and materials science research. Careful handling is recommended due to the aldehyde's potential sensitivity to oxidation and the alkyne's reactivity under certain conditions.
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde structure
1934452-72-8 structure
Product Name:1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
CAS No:1934452-72-8
MF:C12H18O
MW:178.270723819733
CID:6317603
PubChem ID:130618535
Update Time:2025-05-25

1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
    • EN300-1623067
    • 1934452-72-8
    • Inchi: 1S/C12H18O/c1-3-4-7-12(10-13)8-5-11(2)6-9-12/h1,10-11H,4-9H2,2H3
    • InChI Key: LLHHLGPGADLMKJ-UHFFFAOYSA-N
    • SMILES: O=CC1(CCC#C)CCC(C)CC1

Computed Properties

  • Exact Mass: 178.135765193g/mol
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1623067-0.05g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
0.05g
$1140.0 2023-06-04
Enamine
EN300-1623067-0.1g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
0.1g
$1195.0 2023-06-04
Enamine
EN300-1623067-0.25g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
0.25g
$1249.0 2023-06-04
Enamine
EN300-1623067-0.5g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
0.5g
$1302.0 2023-06-04
Enamine
EN300-1623067-1.0g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
1g
$1357.0 2023-06-04
Enamine
EN300-1623067-2.5g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
2.5g
$2660.0 2023-06-04
Enamine
EN300-1623067-5.0g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
5g
$3935.0 2023-06-04
Enamine
EN300-1623067-10.0g
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
10g
$5837.0 2023-06-04
Enamine
EN300-1623067-50mg
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
50mg
$1008.0 2023-09-22
Enamine
EN300-1623067-100mg
1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde
1934452-72-8
100mg
$1056.0 2023-09-22

Additional information on 1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde

Research Brief on 1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde (CAS: 1934452-72-8): Recent Advances and Applications

1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde (CAS: 1934452-72-8) is a specialized aldehyde compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and alkyne functional group, has shown promise in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, highlighting its versatility and relevance in contemporary research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde as a precursor in the development of novel kinase inhibitors. The study demonstrated that the alkyne moiety of the compound could be efficiently functionalized via click chemistry, enabling the rapid assembly of diverse compound libraries. This approach has been particularly valuable in high-throughput screening campaigns aimed at identifying new therapeutic candidates for oncology and inflammatory diseases.

Another recent advancement involves the use of this compound in the synthesis of chiral ligands for asymmetric catalysis. A 2022 paper in Organic Letters reported the successful application of 1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde in the preparation of enantioselective catalysts, which were employed in the asymmetric hydrogenation of ketones. The study underscored the compound's utility in facilitating the production of optically active pharmaceuticals, a critical area in drug development.

Beyond its applications in drug discovery, 1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde has also been explored in material science. A 2023 study in ACS Applied Materials & Interfaces highlighted its use as a building block for the synthesis of functional polymers with tunable properties. The researchers demonstrated that the incorporation of this compound into polymer backbones could enhance mechanical strength and thermal stability, making it a promising candidate for advanced material applications.

In conclusion, 1-(but-3-yn-1-yl)-4-methylcyclohexane-1-carbaldehyde (CAS: 1934452-72-8) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile have enabled its use in diverse applications, from drug discovery to material science. Continued research into its properties and potential applications is expected to yield further innovations in these areas.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.